(E)-[1-(3-Morpholin-4-ium-4-ylpropyl)-4,5-dioxo-2-(4-prop-2-enoxyphenyl)pyrrolidin-3-ylidene]-phenylmethanolate
(E)-[1-(3-Morpholin-4-ium-4-ylpropyl)-4,5-dioxo-2-(4-prop-2-enoxyphenyl)pyrrolidin-3-ylidene]-phenylmethanolate
Brand Name:
Vulcanchem
CAS No.:
616858-98-1
VCID:
VC0357073
InChI:
InChI=1S/C27H30N2O5/c1-2-17-34-22-11-9-20(10-12-22)24-23(25(30)21-7-4-3-5-8-21)26(31)27(32)29(24)14-6-13-28-15-18-33-19-16-28/h2-5,7-12,24,30H,1,6,13-19H2/b25-23+
SMILES:
C=CCOC1=CC=C(C=C1)C2C(=C(C3=CC=CC=C3)[O-])C(=O)C(=O)N2CCC[NH+]4CCOCC4
Molecular Formula:
C27H30N2O5
Molecular Weight:
462.5g/mol
(E)-[1-(3-Morpholin-4-ium-4-ylpropyl)-4,5-dioxo-2-(4-prop-2-enoxyphenyl)pyrrolidin-3-ylidene]-phenylmethanolate
CAS No.: 616858-98-1
Main Products
VCID: VC0357073
Molecular Formula: C27H30N2O5
Molecular Weight: 462.5g/mol
![(E)-[1-(3-Morpholin-4-ium-4-ylpropyl)-4,5-dioxo-2-(4-prop-2-enoxyphenyl)pyrrolidin-3-ylidene]-phenylmethanolate - 616858-98-1](/images/no_structure.jpg)
| CAS No. | 616858-98-1 |
|---|---|
| Product Name | (E)-[1-(3-Morpholin-4-ium-4-ylpropyl)-4,5-dioxo-2-(4-prop-2-enoxyphenyl)pyrrolidin-3-ylidene]-phenylmethanolate |
| Molecular Formula | C27H30N2O5 |
| Molecular Weight | 462.5g/mol |
| IUPAC Name | (E)-[1-(3-morpholin-4-ium-4-ylpropyl)-4,5-dioxo-2-(4-prop-2-enoxyphenyl)pyrrolidin-3-ylidene]-phenylmethanolate |
| Standard InChI | InChI=1S/C27H30N2O5/c1-2-17-34-22-11-9-20(10-12-22)24-23(25(30)21-7-4-3-5-8-21)26(31)27(32)29(24)14-6-13-28-15-18-33-19-16-28/h2-5,7-12,24,30H,1,6,13-19H2/b25-23+ |
| Standard InChIKey | JLIKMTUVMKOADR-WJTDDFOZSA-N |
| Isomeric SMILES | C=CCOC1=CC=C(C=C1)C2/C(=C(/C3=CC=CC=C3)\[O-])/C(=O)C(=O)N2CCC[NH+]4CCOCC4 |
| SMILES | C=CCOC1=CC=C(C=C1)C2C(=C(C3=CC=CC=C3)[O-])C(=O)C(=O)N2CCC[NH+]4CCOCC4 |
| Canonical SMILES | C=CCOC1=CC=C(C=C1)C2C(=C(C3=CC=CC=C3)[O-])C(=O)C(=O)N2CCC[NH+]4CCOCC4 |
| PubChem Compound | 5954386 |
| Last Modified | Nov 11 2021 |
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